Cas no 17078-72-7 (Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-)

Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- structure
17078-72-7 structure
Product Name:Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-
CAS No:17078-72-7
MF:C13H13NO3S
MW:263.312222242355
CID:1353286
PubChem ID:516667
Update Time:2025-04-20

Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[(4-methoxyphenyl)sulfonyl]-
    • 4-((4-methoxyphenyl)sulfonyl)aniline
    • DTXSID70877165
    • 17078-72-7
    • SCHEMBL10923791
    • 4-(4-methoxyphenyl)sulfonylaniline
    • CHEMBL143754
    • YYLYFXLKPZKSKS-UHFFFAOYSA-N
    • 4-(4-Methoxy-benzenesulfonyl)-phenylamine
    • Inchi: 1S/C13H13NO3S/c1-17-11-4-8-13(9-5-11)18(15,16)12-6-2-10(14)3-7-12/h2-9H,14H2,1H3
    • InChI Key: YYLYFXLKPZKSKS-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)OC)(=O)=O

Computed Properties

  • Exact Mass: 263.06169
  • Monoisotopic Mass: 263.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 77.8Ų

Experimental Properties

  • PSA: 69.39
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